Cas no 102877-45-2 (Ethanone,1-(3-amino-5-methylphenyl)-)

• Product Name: Ethanone,1-(3-amino-5-methylphenyl)-
• CAS No: 102877-45-2
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 125326
• PubChem ID: 55289114
• Update Time: 2025-04-18

Ethanone,1-(3-amino-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-amino-5-methylphenyl)-
• Acetophenone,3'-amino-5'-methyl- (6CI)
• Acetophenone, 3-amino-5-methyl- (6CI)
• 1-(3-amino-5-methylphenyl)ethanone
• 1-(3-amino-5-methylphenyl)ethan-1-one
• 102877-45-2
• AKOS006360931
• SCHEMBL10066340

• Inchi： 1S/C9H11NO/c1-6-3-8(7(2)11)5-9(10)4-6/h3-5H,10H2,1-2H3
• InChI Key： KVDMLHRPIQOTCE-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=C(C)C=1)N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 43.09
• LogP: 2.36100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones